Hydroxychloroquine O-Sulfate

Specification

• CAS No.: 103152-84-7
• Molecular Formula: C18H26ClN3O4S
• Molecular Weight: 415.94
• IUPAC Name: 2-[4-[(7-chloroquinolin-4-yl)amino]pentyl-ethylamino]ethyl hydrogen sulfate
• Standard InChI: InChI=1S/C18H26ClN3O4S/c1-3-22(11-12-26-27(23,24)25)10-4-5-14(2)21-17-8-9-20-18-13-15(19)6-7-16(17)18/h6-9,13-14H,3-5,10-12H2,1-2H3,(H,20,21)(H,23,24,25)
• SMILES: CCN(CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl)CCOS(=O)(=O)O

Introduction

Chemical Identity and Structure

Hydroxychloroquine O-Sulfate is the O-sulfate analogue and potential metabolite of hydroxychloroquine, with the sulfate group directly attached to the oxygen atom in the hydroxychloroquine molecule. This distinctive structural characteristic differentiates it from the more commonly known hydroxychloroquine sulfate used in clinical settings.

Basic Chemical Properties

The compound possesses well-defined chemical characteristics essential for its identification and analysis:

Property	Value
CAS Number	103152-84-7
Molecular Formula	C18H26ClN3O4S
Molecular Weight	415.9 g/mol
Chemical Name	2-[[4-[(7-Chloro-4-quinolyl)amino]pentyl]ethylamino]ethanol sulfate
FDA UNII	QZH738MV6B
PubChem CID	87776023

The compound is structurally characterized as a derivative of hydroxychloroquine with specific modifications that give it unique properties for analytical and research purposes. The configuration involves a quinoline ring structure with chlorine substitution, connected to an amino-pentyl chain, which is further linked to an ethylaminoethanol group bearing the sulfate moiety.

Physical Properties and Predicted Characteristics

Based on computational modeling and experimental data, Hydroxychloroquine O-Sulfate exhibits the following physical properties:

Property	Value
Physical State	Crystalline powder
Density	1.329±0.06 g/cm³ (Predicted)
pKa	-3.86±0.18 (Predicted)
Solubility	Water-soluble

These physical characteristics contribute to its handling properties in laboratory settings and influence its potential behavior in biological systems.

Sodium Salt Variation

An important variant of the compound is Hydroxychloroquine O-Sulfate sodium salt, which has its own distinct properties:

Property	Value
CAS Number	2740402-74-6
Molecular Formula	C18H25ClN3O4S.Na
Molecular Weight	437.9 g/mol
SMILES Notation	CC(CCCN(CC)CCOS([O-])(=O)=O)NC1=C(C=CC(Cl)=C2)C2=NC=C1.[Na+]

This sodium salt form requires specific preparation protocols for laboratory use. For solution preparation, the following dilution table provides guidance:

Concentration	1 mg	5 mg	10 mg
1 mM	2.2836 mL	11.4181 mL	22.8363 mL
5 mM	0.4567 mL	2.2836 mL	4.5673 mL
10 mM	0.2284 mL	1.1418 mL	2.2836 mL

These precise dilution protocols ensure accurate concentration preparation for analytical and experimental purposes.

Applications and Significance

Analytical Standard Functions

Hydroxychloroquine O-Sulfate serves crucial functions in pharmaceutical quality control and research:

• Reference Standard: It functions as a fully characterized chemical compound used as a reference standard for Active Pharmaceutical Ingredient (API) Hydroxychloroquine.

• Analytical Method Development: The compound is essential for developing and validating analytical methods for hydroxychloroquine products.

• Quality Control: It plays a vital role in quality control applications during synthesis and formulation stages of drug development.

• Regulatory Compliance: The compound serves as a reference standard for traceability against pharmacopeial standards such as United States Pharmacopeia (USP) or European Pharmacopoeia (EP).

As designated in regulatory frameworks, Hydroxychloroquine O-Sulfate is recognized as "Hydroxychloroquine Sulfate EP Impurity B," highlighting its significance in monitoring pharmaceutical purity according to European Pharmacopoeia standards.

Metabolite Significance

Research suggests that Hydroxychloroquine O-Sulfate may be a potential metabolite of hydroxychloroquine, which has significant implications for understanding the pharmacokinetics, metabolism, and potential side effects of this widely-used medication. This metabolic relationship makes the compound relevant to investigations of hydroxychloroquine's in vivo behavior and biological effects.

Comparison with Hydroxychloroquine Sulfate

To fully understand the significance of Hydroxychloroquine O-Sulfate, it is essential to distinguish it from the clinically used hydroxychloroquine sulfate:

Property	Hydroxychloroquine O-Sulfate	Hydroxychloroquine Sulfate
Molecular Formula	C18H26ClN3O4S	C18H26ClN3O - H2SO4
Molecular Weight	415.9 g/mol	433.95 g/mol
Chemical Structure	Sulfate group attached to oxygen	Sulfate as acid addition salt
Primary Use	Reference standard, potential metabolite	Active pharmaceutical ingredient
CAS Number	103152-84-7	747-36-4

The structural differences between these compounds result in distinct chemical properties and applications. While hydroxychloroquine sulfate is widely used clinically for treating autoimmune conditions and was investigated for potential COVID-19 applications, Hydroxychloroquine O-Sulfate primarily serves analytical and research purposes.

Analytical Methods and Characterization

High-performance liquid chromatography (HPLC) combined with mass spectrometry represents the primary analytical approach for identifying and quantifying Hydroxychloroquine O-Sulfate in both pharmaceutical formulations and biological samples. Modern analytical techniques enable:

• High sensitivity detection of the compound even at trace levels

• Differentiation from related compounds and other metabolites

• Precise quantification for quality control purposes

• Identification in complex biological matrices

As a reference standard, Hydroxychloroquine O-Sulfate requires rigorous characterization including:

• Purity determination (typically >98%)

• Spectroscopic confirmation (NMR, MS, IR)

• Stability assessment under various storage conditions

• Chromatographic profile establishment

These analytical aspects ensure the compound's reliability for its intended purposes in pharmaceutical quality control and research.

Research Context and Future Directions

While research specifically focused on Hydroxychloroquine O-Sulfate remains limited, its importance in the broader context of hydroxychloroquine pharmacology is significant. The parent compound hydroxychloroquine has been extensively studied for:

• Autoimmune conditions: Proven efficacy in systemic lupus erythematosus (SLE) and rheumatoid arthritis (RA).

• Antimalarial applications: Long-established use in malaria prevention and treatment.

• COVID-19 investigations: Controversial evaluations with varied outcomes.

Understanding Hydroxychloroquine O-Sulfate as a potential metabolite could provide insights into hydroxychloroquine's pharmacokinetics, therapeutic efficacy, and safety profile. Future research directions may include:

• Metabolic pathway elucidation including the formation and elimination of O-sulfate derivatives

• Structure-activity relationship studies comparing various hydroxychloroquine derivatives

• Improved analytical methods for metabolite detection in biological systems

• Correlation studies between metabolite formation and clinical outcomes or adverse effects

These research avenues could enhance our understanding of hydroxychloroquine's biological behavior and potentially contribute to improved therapeutic approaches.